colabomycin A
colabomycin A
Brand Name:
Vulcanchem
CAS No.:
117778-57-1
VCID:
VC0054916
InChI:
InChI=1S/C30H30N2O7/c1-2-3-4-5-6-9-12-15-24(35)31-21-20-30(38,29-28(39-29)27(21)37)19-14-11-8-7-10-13-16-25(36)32-26-22(33)17-18-23(26)34/h2-16,19-20,28-29,33,38H,17-18H2,1H3,(H,31,35)(H,32,36)/b3-2+,5-4+,9-6+,10-7+,11-8+,15-12+,16-13+,19-14+/t28-,29-,30+/m1/s1
SMILES:
CC=CC=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC=CC(=O)NC3=C(CCC3=O)O)O
Molecular Formula:
C30H30N2O7
Molecular Weight:
530.6 g/mol
colabomycin A
CAS No.: 117778-57-1
Main Products
VCID: VC0054916
Molecular Formula: C30H30N2O7
Molecular Weight: 530.6 g/mol
| CAS No. | 117778-57-1 |
|---|---|
| Product Name | colabomycin A |
| Molecular Formula | C30H30N2O7 |
| Molecular Weight | 530.6 g/mol |
| IUPAC Name | (2E,4E,6E,8E)-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E,7E)-9-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-9-oxonona-1,3,5,7-tetraenyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]deca-2,4,6,8-tetraenamide |
| Standard InChI | InChI=1S/C30H30N2O7/c1-2-3-4-5-6-9-12-15-24(35)31-21-20-30(38,29-28(39-29)27(21)37)19-14-11-8-7-10-13-16-25(36)32-26-22(33)17-18-23(26)34/h2-16,19-20,28-29,33,38H,17-18H2,1H3,(H,31,35)(H,32,36)/b3-2+,5-4+,9-6+,10-7+,11-8+,15-12+,16-13+,19-14+/t28-,29-,30+/m1/s1 |
| Standard InChIKey | AVDIDFMWHMQFHM-ZNVBZEEFSA-N |
| Isomeric SMILES | C/C=C/C=C/C=C/C=C/C(=O)NC1=C[C@]([C@H]2[C@@H](C1=O)O2)(/C=C/C=C/C=C/C=C/C(=O)NC3=C(CCC3=O)O)O |
| SMILES | CC=CC=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC=CC(=O)NC3=C(CCC3=O)O)O |
| Canonical SMILES | CC=CC=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC=CC(=O)NC3=C(CCC3=O)O)O |
| Synonyms | colabomycin A |
| PubChem Compound | 6444154 |
| Last Modified | Nov 11 2021 |
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